Cas no 708274-54-8 (tert-butyl 3-amino-3-(fluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(fluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 708274-54-8
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• CID: 557734
• PubChem ID: 53417413
• Update Time: 2025-04-19

tert-butyl 3-amino-3-(fluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 3-amino-3-(fluoromethyl)-, 1,1-dimethylethyl ester
• tert-Butyl3-Amino-3-(fluoromethyl)pyrrolidine-1-carboxylate
• 3-Amino-3-fluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-amino-3-(fluoromethyl)pyrrolidine-1-carboxylate
• (R)-1-Boc-3-amino-3-(fluoromethyl)pyrrolidine
• DTXSID00697338
• MFCD31743816
• VCUPYPHVRNFASM-UHFFFAOYSA-N
• SCHEMBL745050
• SY324140
• 708274-54-8
• EN300-6499227

• MDL： MFCD11848136
• Inchi： 1S/C10H19FN2O2/c1-9(2,3)15-8(14)13-5-4-10(12,6-11)7-13/h4-7,12H2,1-3H3
• InChI Key： VCUPYPHVRNFASM-UHFFFAOYSA-N
• SMILES： FCC1(CN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 218.14317
• Monoisotopic Mass: 218.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• PSA: 55.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids